Cas no 1239784-36-1 (4-Chloro-6-methoxycinnoline-3-carbonitrile)

• Product Name: 4-Chloro-6-methoxycinnoline-3-carbonitrile
• CAS No: 1239784-36-1
• MF: C₁₀H₆ClN₃O
• MW: 219.627140522003
• CID: 5157833
• Update Time: 2026-03-04

4-Chloro-6-methoxycinnoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methoxycinnoline-3-carbonitrile
• 4-Chloro-6-methoxy-cinnoline-3-carbonitrile
• A922020

• Inchi： 1S/C10H6ClN3O/c1-15-6-2-3-8-7(4-6)10(11)9(5-12)14-13-8/h2-4H,1H3
• InChI Key： IUWOUQIKBJGABL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=NC2C=CC(=CC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 1.8
• Topological Polar Surface Area: 58.8

Additional information on 4-Chloro-6-methoxycinnoline-3-carbonitrile

Comprehensive Analysis of 4-Chloro-6-methoxycinnoline-3-carbonitrile (CAS 1239784-36-1): Properties, Applications, and Industry Trends

The compound 4-Chloro-6-methoxycinnoline-3-carbonitrile (CAS 1239784-36-1) is a specialized cinnoline derivative gaining attention in pharmaceutical and agrochemical research due to its unique heterocyclic structure. As a nitrogen-containing aromatic compound, it features a chloro-substituted cinnoline core with methoxy and cyano functional groups, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in kinase inhibitor development, aligning with the growing demand for targeted cancer therapies.

With molecular formula C₁₀H₆ClN₃O and molecular weight 219.63 g/mol, this crystalline solid exhibits moderate solubility in polar organic solvents like DMSO and methanol. Its structural features – particularly the electron-withdrawing cyano group at position 3 and the methoxy substituent at position 6 – enable diverse chemical modifications. Researchers are exploring its utility in fluorescence probes, given cinnoline derivatives' photophysical properties, which respond to current interests in bioimaging technologies.

The synthesis of 4-Chloro-6-methoxycinnoline-3-carbonitrile typically involves cyclization of ortho-aminoaryl precursors followed by selective chlorination. Process optimization studies focus on improving yield (currently 60-75% in lab-scale reactions) while reducing heavy metal catalysts, addressing the pharmaceutical industry's green chemistry priorities. Analytical characterization via HPLC (purity >98%), NMR spectroscopy (δ 8.52 ppm for H-5 proton), and mass spectrometry confirms structural integrity.

In drug discovery, this compound serves as a privileged scaffold for designing JAK/STAT inhibitors and antibacterial agents, topics frequently searched in academic databases. Its cinnoline-3-carbonitrile moiety interacts with ATP-binding pockets in kinases, as demonstrated in recent molecular docking studies. The chloro substituent enhances membrane permeability, a key consideration in BBB penetration research for CNS drugs.

Beyond pharmaceuticals, CAS 1239784-36-1 shows promise in materials science. Its conjugated π-system enables applications in organic electronics, particularly as an electron-transport layer in OLEDs – a trending topic in renewable energy forums. The methoxy group's steric and electronic effects are being studied for tuning charge mobility in thin-film transistors.

Quality control protocols for this compound emphasize genotoxic impurity monitoring, reflecting regulatory concerns in API manufacturing. Storage recommendations include amber glass containers under inert atmosphere (2-8°C) to prevent photodegradation of the cinnoline ring. Suppliers typically provide COA (Certificate of Analysis) with detailed HPLC chromatograms and residual solvent profiles.

Market analysis indicates growing demand for 4-Chloro-6-methoxycinnoline-3-carbonitrile, with 15% annual growth projected in the fine chemicals sector. Patent filings reveal its use in BTK inhibitors for autoimmune diseases, connecting to popular health searches. Current research explores its metabolite profiling using advanced LC-MS/MS techniques to address ADME/Tox challenges.

Environmental considerations include developing biodegradable synthetic routes, as the compound shows moderate persistence (t_1/2 = 28 days in water). Recent QSAR models predict low ecotoxicity, supporting its inclusion in sustainable chemistry initiatives. These aspects align with ESG (Environmental, Social, and Governance) criteria increasingly important to investors.

For researchers, key considerations when working with CAS 1239784-36-1 include: optimizing N-alkylation reactions at the cinnoline N1 position, controlling polymorph formation during crystallization, and mitigating cyano group hydrolysis in aqueous media. These technical challenges frequently appear in chemical synthesis forums and troubleshooting guides.

The compound's IP landscape shows active development, with 23 patents filed since 2020 covering novel salt forms and co-crystals to enhance solubility. Such formulation strategies address a major industry pain point – improving oral bioavailability of poorly soluble drugs, a subject generating substantial literature and conference activity.